4-Methoxyquinolin-6-amine dihydrochloride
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Description
4-Methoxyquinolin-6-amine dihydrochloride is a quinoline derivative featuring a methoxy group at the 4-position and an amine group at the 6-position of the heterocyclic ring. As a dihydrochloride salt, it exhibits enhanced water solubility compared to its free base form, making it advantageous for pharmaceutical and chemical applications. Quinoline derivatives are widely studied for their biological activities, including antimicrobial, anticancer, and antimalarial properties. The dihydrochloride salt form improves bioavailability and stability, critical for drug formulation .
Properties
Molecular Formula |
C10H12Cl2N2O |
|---|---|
Molecular Weight |
247.12 g/mol |
IUPAC Name |
4-methoxyquinolin-6-amine;dihydrochloride |
InChI |
InChI=1S/C10H10N2O.2ClH/c1-13-10-4-5-12-9-3-2-7(11)6-8(9)10;;/h2-6H,11H2,1H3;2*1H |
InChI Key |
JYRBSXCKHJTZGB-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C2C=C(C=CC2=NC=C1)N.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Methoxyquinolin-6-amine dihydrochloride typically involves the following steps:
Starting Material: The synthesis begins with the preparation of 4-methoxyquinoline.
Amination: The 4-methoxyquinoline undergoes an amination reaction to introduce the amine group at the 6-position.
Formation of Dihydrochloride Salt: The final step involves the formation of the dihydrochloride salt by reacting the amine with hydrochloric acid.
Various methods can be employed to achieve these steps, including traditional heating, microwave-assisted synthesis, and the use of catalysts to improve yield and selectivity .
Industrial Production Methods
Industrial production of 4-Methoxyquinolin-6-amine dihydrochloride may involve large-scale batch or continuous flow processes. These methods are optimized for high yield, purity, and cost-effectiveness. The use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, is also explored to minimize environmental impact .
Chemical Reactions Analysis
Types of Reactions
4-Methoxyquinolin-6-amine dihydrochloride can undergo various chemical reactions, including:
Oxidation: The methoxy group can be oxidized to form quinoline derivatives with different functional groups.
Reduction: The compound can be reduced to form different amine derivatives.
Substitution: The amine group can participate in nucleophilic substitution reactions to form various substituted quinoline derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.
Major Products Formed
The major products formed from these reactions include various quinoline derivatives with different functional groups, which can be further utilized in medicinal and synthetic organic chemistry .
Scientific Research Applications
4-Methoxyquinolin-6-amine dihydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex quinoline derivatives.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is explored for its potential use in drug development, particularly in the treatment of infectious diseases and cancer.
Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals
Mechanism of Action
The mechanism of action of 4-Methoxyquinolin-6-amine dihydrochloride involves its interaction with various molecular targets and pathways. The compound can bind to DNA and proteins, affecting their function. It may also interfere with cellular signaling pathways, leading to its biological effects. The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
Key Research Findings
- Positional Isomerism : Amine group placement (6 vs. 7 position) significantly alters electronic properties. The 6-amine in the target compound enhances resonance stabilization compared to 7-substituted analogs .
- Salt Form Impact: Dihydrochloride salts exhibit superior solubility and bioavailability compared to mono-hydrochlorides or free bases, critical for intravenous formulations .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
